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Compound of Interest

Compound Name: CI 972 anhydrous

Cat. No.: B606675 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the proper disposal procedures for CI 972
Anhydrous, based on available safety data.

Chemical Identification:

Name: CI 972 (ANHYDROUS)

CAS Number: 115787-68-3

Based on available safety data sheets for similar products, CI 972 Anhydrous is not classified

as a hazardous substance or mixture. However, it is imperative to handle all laboratory

chemicals with care and to follow established safety protocols.

Immediate Safety and Handling Precautions
Prior to disposal, ensure that the following handling precautions are observed:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Ventilation: Handle the substance in a well-ventilated area.
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Avoid Contact: Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly

with water.

Ingestion: Do not ingest. If swallowed, seek medical attention.

Step-by-Step Disposal Plan
The disposal of CI 972 Anhydrous should be conducted in accordance with all federal, state,

and local environmental regulations.

Review Institutional Policies: Before proceeding, consult your institution's specific chemical

hygiene plan and waste disposal guidelines.

Container Management:

Keep the chemical in its original container where possible.

Ensure the container is securely sealed.

Do not mix CI 972 Anhydrous with other waste materials.

Waste Collection:

For small quantities, the substance can likely be disposed of as non-hazardous solid

waste.

Place the sealed container in a designated waste receptacle for chemical solids.

Large Quantities: For the disposal of larger quantities, contact your institution's

Environmental Health and Safety (EHS) department for guidance on appropriate disposal

methods.

Decontamination: After handling, thoroughly wash hands and any contaminated surfaces.

Accidental Spill Protocol
In the event of a spill:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b606675?utm_src=pdf-body
https://www.benchchem.com/product/b606675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate and Secure: If necessary, evacuate the immediate area to prevent exposure.

Containment: For dry spills, carefully sweep or scoop the material to avoid generating dust.

Collection: Place the spilled material into a suitable, labeled container for disposal.

Clean-Up: Clean the affected area with appropriate cleaning agents.

Reporting: Report the spill to your laboratory supervisor and EHS department, following your

institution's protocols.

Data Presentation
As CI 972 Anhydrous is not classified as hazardous, quantitative data regarding exposure

limits or toxicity are not applicable.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of CI 972
Anhydrous.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b606675?utm_src=pdf-body
https://www.benchchem.com/product/b606675?utm_src=pdf-body
https://www.benchchem.com/product/b606675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: CI 972 Anhydrous Disposal

Consult Institutional and Local Regulations
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Follow Spill Protocol:
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Yes
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No
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Caption: Disposal workflow for CI 972 Anhydrous.
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[https://www.benchchem.com/product/b606675#ci-972-anhydrous-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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